4-chloro-N-(3,5-dichlorophenyl)-2-nitrobenzamide
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Description
4-Chloro-N-(3,5-dichlorophenyl)-3-nitrobenzamide is a chemical compound with the following properties:
Chemical Formula: CHClNO
CAS Number: 328258-41-9
Molecular Weight: 345.571 g/mol
This compound belongs to the class of benzamides and contains both chlorine and nitro functional groups
Properties
Molecular Formula |
C13H7Cl3N2O3 |
|---|---|
Molecular Weight |
345.6 g/mol |
IUPAC Name |
4-chloro-N-(3,5-dichlorophenyl)-2-nitrobenzamide |
InChI |
InChI=1S/C13H7Cl3N2O3/c14-7-1-2-11(12(6-7)18(20)21)13(19)17-10-4-8(15)3-9(16)5-10/h1-6H,(H,17,19) |
InChI Key |
HSCWRZSWUGFJNV-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1Cl)[N+](=O)[O-])C(=O)NC2=CC(=CC(=C2)Cl)Cl |
Origin of Product |
United States |
Chemical Reactions Analysis
4-Chloro-N-(3,5-dichlorophenyl)-3-nitrobenzamide can undergo various chemical reactions:
Reduction: Reduction reactions may lead to the formation of corresponding amines.
Substitution: Chlorine atoms can be substituted with other functional groups.
Oxidation: Oxidation reactions may modify the nitro group.
Common reagents and conditions used in these reactions would depend on the specific transformation desired. Major products formed from these reactions would vary accordingly.
Scientific Research Applications
The compound’s applications span several scientific disciplines:
Chemistry: It serves as a building block for designing new molecules.
Biology: Researchers explore its interactions with biological systems.
Medicine: Investigations focus on potential therapeutic effects.
Industry: It may find use in materials science or chemical manufacturing.
Mechanism of Action
The precise mechanism by which 4-chloro-N-(3,5-dichlorophenyl)-3-nitrobenzamide exerts its effects remains an active area of study. Researchers investigate its molecular targets and pathways to understand its biological activity.
Comparison with Similar Compounds
While I don’t have specific information on similar compounds, it’s essential to compare this compound with related structures to highlight its uniqueness. Further research would be necessary to identify specific analogs.
Remember that this compound is part of a collection of rare and unique chemicals, and its properties may be of interest to early discovery researchers
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